![molecular formula C13H11N3OS B6003494 3-{[(4-hydroxy-6-methyl-2-pyrimidinyl)thio]methyl}benzonitrile](/img/structure/B6003494.png)
3-{[(4-hydroxy-6-methyl-2-pyrimidinyl)thio]methyl}benzonitrile
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Overview
Description
3-{[(4-hydroxy-6-methyl-2-pyrimidinyl)thio]methyl}benzonitrile is a chemical compound with the molecular formula C12H10N2O2S. It is also known as clopidogrel, a commonly used antiplatelet medication. Clopidogrel is used to prevent blood clots in individuals with a history of heart attacks, strokes, or peripheral vascular disease.
Mechanism of Action
The mechanism of action of 3-{[(4-hydroxy-6-methyl-2-pyrimidinyl)thio]methyl}benzonitrile involves the inhibition of the P2Y12 receptor on platelets. This receptor is responsible for activating platelets and initiating the process of blood clotting. By inhibiting this receptor, this compound prevents platelet activation and aggregation, which reduces the risk of blood clots.
Biochemical and Physiological Effects
The biochemical and physiological effects of this compound are primarily related to its antiplatelet effects. By inhibiting platelet activation and aggregation, it reduces the risk of blood clots and their associated complications, such as heart attacks and strokes. However, it can also increase the risk of bleeding, particularly in individuals undergoing surgery or other invasive procedures.
Advantages and Limitations for Lab Experiments
The advantages of using 3-{[(4-hydroxy-6-methyl-2-pyrimidinyl)thio]methyl}benzonitrile in lab experiments include its well-established mechanism of action and its effectiveness in preventing platelet activation and aggregation. However, its use is limited by its potential to increase the risk of bleeding, which can complicate experiments involving invasive procedures.
Future Directions
There are several future directions for research on 3-{[(4-hydroxy-6-methyl-2-pyrimidinyl)thio]methyl}benzonitrile. One area of interest is the development of new antiplatelet medications that target different receptors or pathways. Another area of interest is the use of this compound in combination with other medications to improve its effectiveness or reduce its side effects. Finally, there is ongoing research into the genetic factors that influence the response to this compound, which could lead to personalized treatment approaches in the future.
Synthesis Methods
The synthesis of 3-{[(4-hydroxy-6-methyl-2-pyrimidinyl)thio]methyl}benzonitrile involves several steps. The first step is the synthesis of 2-chloro-5,6-dimethylpyrimidine by reacting 2,4,5-trichloropyrimidine with 2-methyl-1,3-propanediol. The second step is the reaction of 2-chloro-5,6-dimethylpyrimidine with thiolactic acid to form 2-[(2-chloro-5,6-dimethylpyrimidin-4-yl)thio]acetic acid. The third step is the reaction of 2-[(2-chloro-5,6-dimethylpyrimidin-4-yl)thio]acetic acid with 4-cyanobenzyl bromide to form 3-{[(4-cyanophenyl)methyl]thio}-2-[(2-chloro-5,6-dimethylpyrimidin-4-yl)thio]propanoic acid. The final step is the reaction of 3-{[(4-cyanophenyl)methyl]thio}-2-[(2-chloro-5,6-dimethylpyrimidin-4-yl)thio]propanoic acid with sodium hydroxide to form this compound.
Scientific Research Applications
3-{[(4-hydroxy-6-methyl-2-pyrimidinyl)thio]methyl}benzonitrile has been extensively researched for its antiplatelet effects. It works by irreversibly inhibiting the P2Y12 receptor on platelets, which prevents platelet activation and aggregation. This makes it an effective medication for preventing blood clots in individuals with a history of heart attacks, strokes, or peripheral vascular disease.
Properties
IUPAC Name |
3-[(4-methyl-6-oxo-1H-pyrimidin-2-yl)sulfanylmethyl]benzonitrile |
Source
|
---|---|---|
Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C13H11N3OS/c1-9-5-12(17)16-13(15-9)18-8-11-4-2-3-10(6-11)7-14/h2-6H,8H2,1H3,(H,15,16,17) |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
LRDLZRSCWZBBOV-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=CC(=O)NC(=N1)SCC2=CC(=CC=C2)C#N |
Source
|
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C13H11N3OS |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
257.31 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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